Angina Pectoris

Description

Angina pectoris, commonly known as angina, is a type of chest pain caused by reduced blood flow to the heart muscle. It is a symptom of coronary artery disease, where the heart does not receive enough oxygen-rich blood. Angina typically manifests as a squeezing, pressure, heaviness, tightness, or aching sensation in the chest, often radiating to the arms, neck, jaw, back, or stomach. It is frequently triggered by physical exertion or emotional stress and usually subsides with rest or medication like nitroglycerin.